Cas no 1597976-20-9 (3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine
• CAS No: 1597976-20-9
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 6222217
• PubChem ID: 102838799
• Update Time: 2025-05-23

3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine
• EN300-1914071
• 1597976-20-9

• Inchi： 1S/C10H16BrNS/c1-7-8(11)6-9(13-7)10(2,3)4-5-12/h6H,4-5,12H2,1-3H3
• InChI Key： XOQUEJOJHRFOKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 261.01868g/mol
• Monoisotopic Mass: 261.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine (CAS No. 1597976-20-9)

The compound 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine (CAS No. 1597976-20-9) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of thiophene derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a bromo substituent and a methylbutan-1-amine moiety in its structure makes it a valuable intermediate for synthetic chemistry and drug discovery.

In recent years, thiophene-based compounds have gained significant attention due to their role in the development of novel therapeutics. Researchers are particularly interested in molecules like 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine for their potential bioactivity. The bromothiophene segment is known to enhance binding affinity in drug-receptor interactions, while the amine group offers versatility for further chemical modifications. This combination makes the compound a promising candidate for medicinal chemistry applications.

The synthesis of 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine involves multi-step organic reactions, including halogenation and amine functionalization. Its CAS No. 1597976-20-9 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight, solubility, and stability are critical parameters for its use in laboratory settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity.

From an industrial perspective, thiophene derivatives are increasingly sought after for their role in organic electronics and photovoltaic materials. The 4-bromo-5-methylthiophene unit in this compound can act as a building block for conjugated polymers, which are essential for flexible electronics and solar cells. This aligns with the growing demand for sustainable energy solutions, a topic that resonates with environmentally conscious consumers and researchers alike.

In the context of drug discovery, 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine is often explored for its potential as a pharmacophore. The amine group can be derivatized to produce analogs with varying biological activities. Recent studies highlight the importance of such compounds in targeting central nervous system (CNS) disorders and inflammatory diseases, areas where unmet medical needs persist. This has led to a surge in patent filings and academic publications related to similar structures.

The compound's relevance extends to bioconjugation and proteomics, where it can serve as a linker or labeling agent. Its bromo group allows for selective cross-coupling reactions, enabling the attachment of biomolecules for diagnostic or therapeutic purposes. This application is particularly valuable in the era of precision medicine, where tailored treatments are becoming the norm.

Safety and handling of 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) and adequate ventilation.

In summary, 3-(4-bromo-5-methylthiophen-2-yl)-3-methylbutan-1-amine (CAS No. 1597976-20-9) is a multifaceted compound with broad applicability across scientific disciplines. Its structural features and functional groups make it a versatile tool for researchers exploring drug development, material science, and biotechnology. As the scientific community continues to uncover new uses for thiophene derivatives, this compound is poised to remain a subject of interest in both academic and industrial research.